Cas no 32605-62-2 (3-Bromobenzaldoxime)

• Product Name: 3-Bromobenzaldoxime
• CAS No: 32605-62-2
• MF: C₇H₆BrNO
• MW: 200.03264093399
• CID: 293722
• PubChem ID: 5375574
• Update Time: 2025-04-19

3-Bromobenzaldoxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-bromo-,oxime
• 3-BROMOBENZALDEHYDE OXIME
• 3-Brom-benzaldehyd-(E)-oxim
• 3-Brom-benzaldehyd-oxim
• 3-bromo-benzaldehyde-(E)-oxime
• 3-BROMOBENZALDOXIME
• 3-bromophenyl oxime
• 52739-46-5
• EN300-268626
• Benzaldehyde, 3-bromo-, oxime, (E)-
• 51873-95-1
• CS-0243809
• CCA73946
• (NE)-N-[(3-bromophenyl)methylidene]hydroxylamine
• 3-Bromobenzaldehydeoxime
• MS-8954
• 32605-62-2
• AKOS000304359
• A828824
• N-[(3-bromophenyl)methylidene]hydroxylamine
• E79197
• (E)-N-[(3-bromophenyl)methylidene]hydroxylamine
• 3-Bromobenzaldoxime

• Inchi： 1S/C7H6BrNO/c8-7-3-1-2-6(4-7)5-9-10/h1-5,10H/b9-5+
• InChI Key： DBGBMIPNNIZQNN-WEVVVXLNSA-N
• SMILES： BrC1=CC=CC(/C=N/O)=C1

Computed Properties

• Exact Mass: 198.96300
• Monoisotopic Mass: 198.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Melting Point: 73-76 °C(lit.)
• PSA: 32.59000
• LogP: 2.25720

3-Bromobenzaldoxime Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes